Cas no 114-75-0 (Benzenepropanoic acid, 4-hydroxy-alpha-oxo-, sodium salt (1:1))

• Product Name: Benzenepropanoic acid, 4-hydroxy-alpha-oxo-, sodium salt (1:1)
• CAS No: 114-75-0
• MF: C₉H₇NaO₄
• MW: 202.139253854752
• CID: 1202711
• Update Time: 2024-08-04

Benzenepropanoic acid, 4-hydroxy-alpha-oxo-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, 4-hydroxy-alpha-oxo-, sodium salt (1:1)
• benzenepropanoic acid, 4-hydroxy-α-oxo-, sodium salt (1:1)
• Natrium-3-(4-hydroxyphenyl)-2-oxopropanoat
• Sodium 3-(4-hydroxyphenyl)-2-oxopropanoate
• LogP
• P-HYDROXYPHENYLPYRUVIC ACID MONOSODIUM SALT

• Inchi： 1S/C9H8O4.Na/c10-7-3-1-6(2-4-7)5-8(11)9(12)13;/h1-4,10H,5H2,(H,12,13);/q;+1/p-1
• InChI Key： AOBQFMNDRYAFPG-UHFFFAOYSA-M
• SMILES： C(=O)([O-])C(=O)CC1=CC=C(C=C1)O.[Na+]

Computed Properties

• Exact Mass: 202.02421
• Monoisotopic Mass: 203.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6A^2

Experimental Properties

• PSA: 77.43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpyruvic acid derivatives